N-{2-[5-(3,5-dimethyl-1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-N-methyl-2-phenylbutanamide

• IUPAC Name: 2-[2-(3-fluoro-4-methylanilino)-2-oxoethyl]-N-(4-methoxyphenyl)-3-oxo-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C23H20FN5O4/c1-14-3-5-17(11-19(14)24)25-21(30)13-29-23(32)28-12-15(4-10-20(28)27-29)22(31)26-16-6-8-18(33-2)9-7-16/h3-12H,13H2,1-2H3,(H,25,30)(H,26,31)
• InChI Key: BILLXFFSTDBURX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C=C(C=CC3=N2)C(=O)NC4=CC=C(C=C4)OC)F
• Molecular Formula: C23H20FN5O4
• Molecular Weight: 449.4 g/mol

Description

N-{2-[5-(3,5-dimethyl-1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-N-methyl-2-phenylbutanamide is a useful research compound. Its molecular formula is C23H20FN5O4 and its molecular weight is 449.442. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

Both compounds exhibit potential antiviral properties, making them relevant for combating viral infections. Let’s explore their specific antiviral activities:

Compound 1: “2-{[(3-fluoro-4-methylphenyl)carbamoyl]methyl}-N-(4-methoxyphenyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide”: This compound has demonstrated inhibitory activity against influenza A. .

Compound 2: “N-{2-[5-(3,5-dimethyl-1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-N-methyl-2-phenylbutanamide”: This compound, with its indole-based structure, shows potent antiviral effects against Coxsackie B4 virus. . The presence of the indole nucleus likely contributes to its antiviral activity.

Other Biological Activities

Apart from antiviral effects, both compounds exhibit diverse biological activities:

Compound 1::

Compound 2::

• .

Mechanism of Action

Target of Action

It is known that indole derivatives, which are structurally similar to the second compound, have a broad spectrum of biological activities and can bind with high affinity to multiple receptors .

Mode of Action

It is known that indole derivatives can influence various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Given the broad range of biological activities associated with indole derivatives, it is likely that these compounds interact with multiple biochemical pathways .

Result of Action

It is known that indole derivatives can exert various biological effects, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .